Cas no 1805238-82-7 (Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1805238-82-7
• MF: C₁₀H₆ClF₆NO₃
• MW: 337.602962970734
• CID: 4846064
• Update Time: 2025-05-20

Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H6ClF6NO3/c1-20-8(19)6-4(2-11)7(21-10(15,16)17)18-3-5(6)9(12,13)14/h3H,2H2,1H3
• InChI Key： HMFGOWIYIQSNPR-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C(F)(F)F)C=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate

Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 1805238-82-7, known as Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a pyridine ring system, which serves as the central framework. The pyridine ring is substituted with three distinct groups: a chloromethyl group at position 3, a trifluoromethoxy group at position 2, and a trifluoromethyl group at position 5. Additionally, the carboxylate group at position 4 is esterified with a methyl group, contributing to the overall stability and reactivity of the molecule.

Recent studies have highlighted the importance of such substituted pyridine derivatives in various chemical reactions. The presence of electron-withdrawing groups like trifluoromethoxy and trifluoromethyl significantly influences the electronic properties of the pyridine ring, making it more susceptible to nucleophilic attack. This characteristic has been exploited in the development of novel synthetic pathways for complex molecules, including pharmaceutical intermediates and agrochemicals.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that the chloromethyl group can act as a leaving group under specific reaction conditions, facilitating the formation of diverse products through substitution reactions. This versatility has positioned the compound as a valuable building block in organic synthesis.

Moreover, the trifluoromethoxy group imparts unique electronic effects on the molecule, enhancing its ability to participate in various catalytic processes. Recent advancements in catalytic asymmetric synthesis have leveraged these properties to achieve high enantioselectivity in key transformations, opening new avenues for drug discovery.

In terms of physical properties, this compound exhibits a high degree of stability under standard laboratory conditions. Its melting point and boiling point are consistent with those of similar pyridine derivatives, making it suitable for use in both solution-phase and solid-phase reactions. The compound's solubility in common organic solvents further enhances its utility in various synthetic protocols.

The development of efficient synthesis routes for this compound has been another area of active research. Traditional methods often involve multi-step procedures with low yields, but recent breakthroughs have introduced streamlined approaches that significantly improve both yield and purity. These advancements are crucial for scaling up production to meet growing demand across industries.

In conclusion, Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate stands out as a versatile and valuable compound in modern organic chemistry. Its unique structural features and reactivity make it an indispensable tool in the synthesis of complex molecules, contributing to advancements in pharmaceuticals, agrochemicals, and materials science.